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Compound of Interest

Compound Name: 2-Methylpyrimidine-4,5-diamine

CAS No.: 15579-63-2

Cat. No.: B102939

Get Quote

Executive Summary
2-Methylpyrimidine-4,5-diamine is a critical heterocyclic intermediate primarily employed in

the synthesis of pteridines, purine analogs, and folic acid antagonists.[1] Unlike its regioisomer

(2-methyl-4,6-diamine) or the thiamine precursor (Grewe diamine), the 4,5-diamine motif

presents unique solubility challenges due to the vicinal (ortho) positioning of the amino groups.

[2]

This configuration facilitates strong intermolecular hydrogen bonding and potential

intramolecular chelation, often resulting in a "brick dust" solid-state character—high melting

point and poor solubility in common organic solvents.[1] This guide provides a theoretical and

empirical solubility profile, thermodynamic drivers, and validated protocols for handling this

oxidation-sensitive intermediate.[1]

Physicochemical Drivers of Solubility[1]
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To master the solubility of 2-Methylpyrimidine-4,5-diamine, one must understand the forces

governing its crystal lattice.[1]

Structural Analysis[1][2][3]
Core Scaffold: Electron-deficient pyrimidine ring (low lipophilicity).[1][2]

Substituents:

C2-Methyl: Adds slight lipophilicity (

effect), marginally improving solubility in organic alcohols compared to the non-methylated
parent.[1][2]

C4, C5-Diamines: The critical feature.[1][3] Being adjacent (vicinal), they act as a

bidentate site.[1][2] In the solid state, these groups engage in an extensive hydrogen-

bonding network with the ring nitrogens of adjacent molecules, significantly increasing the

Lattice Energy (

).[1][2]

The "Ortho-Diamine" Effect
Unlike 4,6-diaminopyrimidines, where substituents are separated, the 4,5-arrangement creates

a dipole moment vector that favors strong stacking.[1] Dissolution requires a solvent capable of

disrupting these specific intermolecular N-H[1]···N interactions.

Acid-Base Behavior
The molecule is amphoteric but predominantly basic.[1][2]

pKa (Ring N): ~3.5 – 4.5 (Estimated).[1][2]

Solubility Implications: Solubility is pH-dependent.[1][2] While sparingly soluble in neutral

water, it dissolves readily in aqueous acids (HCl, acetic acid) due to protonation of the ring

nitrogen, breaking the crystal lattice via electrostatic repulsion.[1][2]
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Note: Specific quantitative values (g/L) for this isomer are rarely published in open literature.[1]

[2] The following data represents the Predicted Solubility Profile based on structural analogs

(4,5-diaminopyrimidine) and validated process chemistry principles.

Table 1: Solubility Landscape in Organic Solvents
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Solvent Class Solvent
Solubility
Rating

Temperature
Effect

Process Utility

Polar Aprotic DMSO
High (>50

mg/mL)

Moderate

Increase

Primary solvent

for

reactions/NMR.

[2]

DMF
High (>40

mg/mL)

Moderate

Increase

Alternative

reaction solvent.

[1][2]

Polar Protic Water (pH 7)
Moderate (~5-10

mg/mL)

Significant

Increase

Good for

recrystallization

(cooling).[1][2]

Methanol Moderate High Increase

Preferred solvent

for transfers.[1]

[2]

Ethanol Low-Moderate High Increase

Excellent

antisolvent or

hot-

recrystallization

solvent.[2]

Acidic Media Acetic Acid Very High Low Impact

Solubilizes via

salt formation.[1]

[2]

Non-Polar Toluene
Insoluble (<0.1

mg/mL)
Negligible

Antisolvent /

Wash solvent.[1]

[2]

Hexane Insoluble Negligible
Wash solvent to

remove oils.[1][2]

Chlorinated DCM/Chloroform Poor Low Impact
Generally

unsuitable.[1][2]
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Thermodynamic Visualization
The dissolution process is endothermic (

).[1][2] The high lattice energy requires thermal input (heating) or chemical modification
(protonation) to overcome.[1][2]
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Figure 1: Thermodynamic pathway of dissolution.[1][2] The high lattice energy of the vicinal

diamine motif is the primary barrier, requiring polar solvents or heat to overcome.

Experimental Determination Protocol
Since batch-to-batch polymorphism can affect solubility, empirical determination is required for

precise process control.[1]

The "Shake-Flask" Method (Standard Operating
Procedure)[2]
Objective: Determine thermodynamic solubility at 25°C.

Reagents:

2-Methylpyrimidine-4,5-diamine (Test Article)

HPLC Grade Solvents (MeOH, Water, DMSO)[1][2][4]
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0.45 µm Syringe Filters (PTFE for organics, Nylon for aqueous)[1][2]

Protocol:

Preparation: Add excess solid (~100 mg) to 2 mL of solvent in a borosilicate glass vial.

Inerting:CRITICAL. Purge headspace with Nitrogen/Argon.[1][2] Vicinal diamines are prone

to air oxidation (turning dark brown/black).[1][2] Cap tightly.

Equilibration: Agitate (shaker or magnetic stir bar) at 25°C for 24 hours.

Sampling: Stop agitation. Allow solids to settle for 1 hour.

Filtration: Draw supernatant and filter through 0.45 µm filter. Discard the first 200 µL of filtrate

(saturation of filter membrane).

Quantification: Dilute filtrate 1:100 in mobile phase and inject into HPLC.

HPLC Method Parameters
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).[1][2]

Mobile Phase: 90% Phosphate Buffer (pH 6.[1][2]5) / 10% Methanol.[1][2] Note: High

aqueous content is needed to retain the polar diamine.[1]

Detection: UV at 254 nm (pyrimidine ring absorption).[1][2]

Applications in Synthesis & Purification[1][2]
Recrystallization Strategy
The solubility differential between hot and cold alcohols is the most effective purification

method.[1][2]

Solvent System: Ethanol (absolute) or Ethanol/Water (95:5).[1][2]

Procedure:

Suspend crude solid in Ethanol.[1][2]
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Heat to reflux (solubility increases dramatically).[1][2]

If insolubles remain, add water dropwise until clear.[1][2]

Hot Filtration: Filter rapidly to remove mechanical impurities.[1][2]

Cooling: Slow cooling to 4°C. The "brick dust" nature ensures high recovery yields upon

cooling.[1][2]

Reaction Solvent Selection
For nucleophilic substitutions or condensations (e.g., forming pteridines):

Use DMSO/DMF if high concentration is required.[1][2]

Use Water/Acetic Acid if the reaction tolerates acidic conditions (protonation protects the

amine from oxidation).[1][2]

Oxidation Management
The 4,5-diamine moiety is electron-rich and susceptible to oxidation to quinoid-like species.[1]

Visual Indicator: Pure compound is off-white/pale yellow.[1][2] Oxidized material is dark

brown.[1][2]

Prevention: Always degas solvents used for solubility studies or reactions.[1][2]
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Analysis
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Figure 2: Workflow for handling and characterizing the material, emphasizing the removal of

oxidation impurities before testing.
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Need Custom Synthesis?
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Available at: [https://www.benchchem.com/product/b102939/docs#technical-guide-solubility-
profile-physicochemical-characterization-of-2-methylpyrimidine-4-5-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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